2-(4-Benzylmorpholin-2-yl)ethanamine dihydrochloride
Description
Scientific Research Applications
Antimicrobial and Antifungal Activity
A study synthesized novel compounds by the condensation reaction of (1R)-1-(6-fluoro-1,3-benzothiazol-2-yl)ethanamine with substituted benzoyl chlorides, which were then tested for their antibacterial and antifungal activities. Some compounds exhibited activities comparable to or slightly better than those of standard drugs like chloramphenicol, cefoperazone, and amphotericin B (Vladimír Pejchal, M. Pejchalová, Z. Růžičková, 2015).
Photopolymerization Applications
Research into nitroxide-mediated photopolymerization highlighted a compound bearing a chromophore group directly linked to the aminoxyl function, demonstrating potential as a photoiniferter for initiating polymerization processes. This study showcases the efficiency of the compound under UV irradiation, opening pathways for its application in polymer science (Y. Guillaneuf, D. Bertin, D. Gigmes, D. Versace, J. Lalevée, J. Fouassier, 2010).
Corrosion Inhibition and Biocidal Properties
Another study introduced 2-(Decylthio)ethanamine hydrochloride as a multifunctional biocide with broad-spectrum activity against bacteria, fungi, and algae. Besides its biocidal properties, the compound also demonstrated biofilm and corrosion inhibition capabilities, indicating its utility in cooling water systems (R. W. Walter, L. M. Cooke, 1997).
Spectroscopic and Antimicrobial Studies of Lanthanide Complexes
Lanthanide complexes of [1,2-bis(benzimidazole-2-yl)ethane dihydrochloride] were synthesized and characterized, showing promise for applications in spectroscopy and as antimicrobial agents. The complexes demonstrated significant antimicrobial activity against a range of bacteria and fungi, highlighting their potential in medical and biochemical research (Z. A. Siddiqi, Anjuli M. Shahid, M. Khalid, Prashant K. Sharma, Armeen Siddique, 2013).
Organic Synthesis and Catalysis
In the field of organic synthesis, studies have explored the catalytic properties and applications of various derivatives of 2-(4-Benzylmorpholin-2-yl)ethanamine dihydrochloride in reactions such as the efficient copper-catalyzed benzylic amidation. This research contributes to the development of novel synthetic methodologies that are useful in pharmaceutical and chemical industries (R. Bhuyan, K. Nicholas, 2007).
Properties
IUPAC Name |
2-(4-benzylmorpholin-2-yl)ethanamine;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2O.2ClH/c14-7-6-13-11-15(8-9-16-13)10-12-4-2-1-3-5-12;;/h1-5,13H,6-11,14H2;2*1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYPYEYOBNSJQSG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(CN1CC2=CC=CC=C2)CCN.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H22Cl2N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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